Cas no 174518-83-3 (Benzene, 1-bromo-5-iodo-2,3,4-trimethoxy-)

• Product Name: Benzene, 1-bromo-5-iodo-2,3,4-trimethoxy-
• CAS No: 174518-83-3
• MF: C₉H₁₀BrIO₃
• MW: 372.982374668121
• CID: 1360111
• PubChem ID: 15185627
• Update Time: 2025-04-20

Benzene, 1-bromo-5-iodo-2,3,4-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-5-iodo-2,3,4-trimethoxy-
• 1-bromo-5-iodo-2,3,4-trimethoxybenzene
• 174518-83-3
• DTXSID50569798

• Inchi： 1S/C9H10BrIO3/c1-12-7-5(10)4-6(11)8(13-2)9(7)14-3/h4H,1-3H3
• InChI Key： JIOWZHSIGCLLGT-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=C1OC)OC)OC)Br

Computed Properties

• Exact Mass: 371.8853
• Monoisotopic Mass: 371.88580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69